Cas no 1936219-62-3 (3-(Methylamino)thietane-3-carboxylic acid)

• Product Name: 3-(Methylamino)thietane-3-carboxylic acid
• CAS No: 1936219-62-3
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 4770692
• Update Time: 2026-02-26

3-(Methylamino)thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)thietane-3-carboxylic acid

• Inchi： 1S/C5H9NO2S/c1-6-5(4(7)8)2-9-3-5/h6H,2-3H2,1H3,(H,7,8)
• InChI Key： KRGKJAIEWZOWNG-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)(C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: -2.6
• Topological Polar Surface Area: 74.6

Additional information on 3-(Methylamino)thietane-3-carboxylic acid

Introduction to 3-(Methylamino)thietane-3-carboxylic acid (CAS No. 1936219-62-3)

3-(Methylamino)thietane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1936219-62-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a thietane core, which is a sulfur-containing five-membered ring, appended with an amino group and a carboxylic acid moiety. The structural motif of thietane is known for its versatility in medicinal chemistry, offering a scaffold that can interact with biological targets in diverse ways. The presence of both the methylamino substituent and the carboxylic acid functionality provides multiple sites for chemical modification, making this compound a valuable intermediate in the synthesis of more complex molecules.

The compound's unique structural features have positioned it as a subject of interest in the development of novel therapeutic agents. The thietane ring, while structurally related to thiophene, introduces additional conformational flexibility due to the presence of sulfur and the adjacent double bond. This flexibility can be exploited to fine-tune interactions with biological receptors, potentially enhancing binding affinity or selectivity. The methylamino group not only contributes to the compound's basicity but also serves as a handle for further functionalization via reductive amination, amide bond formation, or other coupling reactions. The terminal carboxylic acid group offers opportunities for salt formation, solubility modulation, and conjugation to other biomolecules such as peptides or nucleic acids.

In recent years, there has been growing attention on sulfur-containing heterocycles due to their prevalence in bioactive natural products and their ability to modulate enzyme activity and signal transduction pathways. Thietane derivatives, in particular, have been explored for their potential as kinase inhibitors, protease inhibitors, and antimicrobial agents. For instance, modifications of the thietane scaffold have been investigated for their role in inhibiting Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis and psoriasis. The compound 3-(Methylamino)thietane-3-carboxylic acid represents an early-stage building block that could be further elaborated into such therapeutic candidates.

The synthesis of 3-(Methylamino)thietane-3-carboxylic acid likely involves multi-step organic transformations starting from commercially available precursors. One plausible synthetic route might begin with the formation of the thietane ring via a cyclization reaction between a suitable dialdehyde or diketone precursor and a sulfur source such as Lawesson's reagent or thiourea. Subsequent functionalization would involve introducing the methylamino group through reductive amination or nucleophilic substitution reactions. Finally, carboxylation at the third position of the ring could be achieved using methods such as oxidation of an alcohol or reduction of an ester.

The chemical properties of 3-(Methylamino)thietane-3-carboxylic acid, including its solubility profile and stability under various conditions, would be critical considerations for its application in drug discovery and material science. The compound's solubility in polar solvents like water or dimethyl sulfoxide (DMSO) would influence its suitability for in vitro assays or formulation into drug delivery systems. Additionally, its stability under acidic or basic conditions would determine its compatibility with downstream processing steps such as purification or conjugation to other molecules.

From a computational chemistry perspective, molecular modeling studies could provide insights into the binding mode of 3-(Methylamino)thietane-3-carboxylic acid at potential biological targets. Techniques such as density functional theory (DFT) calculations can help elucidate electronic distributions across the molecule, while molecular dynamics (MD) simulations can assess conformational preferences and interactions with protein binding pockets. These computational approaches are increasingly integral to modern drug design pipelines, allowing researchers to predict affinity scores and optimize lead compounds before experimental validation.

The pharmacological potential of 3-(Methylamino)thietane-3-carboxylic acid extends beyond kinase inhibition; it may also exhibit effects on other biological pathways due to its structural similarities to known bioactive scaffolds. For example, analogs of thietane have been investigated for their ability to modulate G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes including neurotransmission and hormone regulation. The presence of both nitrogen-rich functionalities could enhance hydrogen bonding interactions with receptor residues, thereby improving pharmacological potency.

In academic research circles, 3-(Methylamino)thietane-3-carboxylic acid has been employed as a precursor in the development of novel catalysts or ligands for transition metal-catalyzed reactions. Sulfur-containing heterocycles often serve as effective ligands due to their ability to chelate metal centers through lone pair electrons on sulfur atoms. Such ligands can enhance reaction rates and selectivity in cross-coupling reactions like Suzuki-Miyaura coupling or Heck reactions, which are pivotal in constructing complex organic molecules.

The industrial relevance of this compound is underscored by its utility in library synthesis programs aimed at identifying novel bioactive molecules. High-throughput screening (HTS) campaigns often rely on diverse chemical scaffolds like thietane derivatives to probe biological databases for new therapeutic leads. By systematically varying substituents on the core structure—including modifications at the amino group and carboxylic acid—researchers can generate libraries with tailored properties for further optimization.

Future directions in the study of 3-(Methylamino)thietane-3-carboxylic acid may include exploring its role as an intermediate in peptide mimetics or peptidomimetics—molecules designed to mimic peptide functions without triggering immune responses associated with actual peptides. The carboxylic acid functionality provides an excellent site for amide bond formation during solid-phase peptide synthesis (SPPS), while the flexible thietane ring could allow for improved oral bioavailability compared to linear peptide analogs.

The environmental impact of synthesizing and handling 3-(Methylamino)thietane-3-carboxylic acid is another consideration that merits attention from synthetic chemists. Green chemistry principles advocate minimizing hazardous waste generation through catalytic processes that employ recyclable reagents or solvent-free conditions where possible. Advances in continuous flow chemistry have enabled more sustainable production methods by improving reaction efficiency while reducing energy consumption—a critical factor given increasing regulatory pressures on chemical manufacturing practices worldwide.

In conclusion, 3-(Methylamino)thietane-3-carboxylic acid (CAS No. 1936219-62-3) represents an intriguing molecule with broad applications across pharmaceutical research,synthetic organic chemistry,and materials science.Leveraging its unique structural features—particularlythe combinationofthe thietanecore,methylaminogroup,andcarboxylatefunctionality—thiscompoundholdspromiseasialeadforfuturedrugdevelopmentorascatalystligandforindustriallyrelevantreactions.Asourunderstandingofbiologicaltargetsandsyntheticmethodologiesevolves,theutilityofsuchheterocycliccompoundsisexpectedtoexpandfurther,promotinginnovationinbothacademicandindustrialsettings.